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The following table summarizes the key stability information and recommended handling practices for SAR-

20347 based on available supplier data [1] [2]:

Aspect Details

Recommended Stock
Solvent

DMSO [1] [2]

Stock Solution
Stability

-80°C: 2 years; -20°C: 1 year [1]

Freeze-Thaw Stability Not explicitly tested. Recommended to aliquot and avoid repeated freeze-
thaw cycles [1].

Working Solution
Stability

Use immediately for in vivo studies. For in vitro use, store at recommended

temperatures and use within a short period [1] [2].

Critical Consideration Hygroscopic DMSO can significantly impact solubility; use freshly opened
DMSO for stock preparation [1].

Experimental Protocols & Formulations

Here are the standard methods for reconstituting SAR-20347 and preparing it for experiments, which help

maximize stability.
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In Vitro Reconstitution

For cell-based assays, SAR-20347 is typically reconstituted in DMSO.

Stock Concentration: Prepare at 10-100 mM in pure, anhydrous DMSO [1] [2].

Handling Note: Warming and sonication may be required to fully dissolve the compound [1].

In Vivo Formulations

For animal studies, two validated formulations can be used to create stable suspensions or solutions [2]:

Homogeneous Suspension: Mix the compound directly with a 0.5% - 1% carboxymethyl cellulose
sodium salt (CMC-Na) solution to achieve a homogenous suspension.

Clear Solution: This method creates a clear solution suitable for oral gavage or injection.
Dissolve SAR-20347 in a small volume of DMSO (e.g., 5% of final volume).

Add PEG300 (40% of final volume) and mix well.
Add Tween-80 (5% of final volume) and mix well.

Add the remaining solvent (ddH₂O or saline, 50% of final volume) and mix thoroughly.
Preparation Note: The final mixture should be used immediately for optimal results [2].

Troubleshooting Common Issues

Problem: Poor solubility or compound crashing out of solution during dilution.

Solution: Ensure DMSO is fresh and anhydrous. Warm the stock solution and use a water bath

or sonicator to aid dissolution [1]. For in vivo dosing, prepare fresh formulations and follow the
order of solvent addition precisely [2].

Problem: Loss of biological activity in assays.

Solution: Check the age and storage conditions of the stock solution. Always store aliquots at
-80°C and avoid repeated freeze-thaw cycles by using single-use aliquots. Confirm the final

DMSO concentration in your assay system is tolerable (typically <0.5%) [1].

Mechanism of Action & Experimental Context
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Understanding the drug's mechanism can help in designing robust experiments. SAR-20347 is a potent

small-molecule inhibitor that primarily targets the JAK-STAT signaling pathway [3].
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In psoriatic inflammation, the JAK-STAT pathway is overactivated [3]. SAR-20347 inhibits TYK2 and

JAK1, which blocks signaling from key cytokines like IL-12, IL-23, and IFN-α, thereby reducing the

inflammatory response [3].
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Frequently Asked Questions

What is the purity of commercially available SAR-20347? Suppliers like MedChemExpress offer

the compound, but the specific purity percentage for each batch is listed on the Certificate of Analysis

(COA) provided with the product [1].

Can SAR-20347 be used in experiments with human primary cells? Yes. The compound has been

tested on isolated human CD4+ and CD14+ cells, where it inhibited cytokine-induced STAT

phosphorylation [3].

Is SAR-20347 suitable for long-term in vivo studies? The available data is from acute models. For

long-term studies, it is critical to establish the stability of your formulation and prepare fresh doses

regularly [2] [3].

Key Recommendations for Stable Experiments

To ensure experimental reproducibility and compound integrity, please follow these guidelines:

Aliquot and Preserve: Upon receipt, immediately create single-use aliquots of the DMSO stock

solution to minimize freeze-thaw cycles [1].
Document Everything: Record the date of reconstitution, storage conditions, and aliquot history for

every sample.
Validate Your Batch: Before starting a key experiment, test the activity of a fresh aliquot in a known

positive control system (e.g., IL-12-mediated STAT4 phosphorylation in NK-92 cells) [1] [3].
Plan Your Formulation: For animal studies, choose the appropriate formulation and prepare it fresh

on the day of dosing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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